Cas no 204714-56-7 (Benzonitrile,4-[3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl]-)

• Product Name: Benzonitrile,4-[3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl]-
• CAS No: 204714-56-7
• MF: C₁₈H₁₅FN₄O
• MW: 322.336306810379
• CID: 256877
• PubChem ID: 216220
• Update Time: 2025-04-19

Benzonitrile,4-[3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl]-
• 4-[3-(4-fluorophenyl)-2-hydroxy-1-(1,2,4-triazol-1-yl)propyl]benzonitrile
• Benzonitrile, 4-(3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)-, (R*,R*)-
• p-(3-(p-Fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)benzonitrile.
• (+/-)-(R*,S*)-4-[3-(4-Fluorophenyl)-2-hydroxy-1-(1,2,4-triazol-1-yl)propyl]benzonitrile
• Benzonitrile, 4-(3-(4-fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1- yl)propyl)-
• CHEMBL2218882
• DTXSID60870069
• 4-[3-(4-fluorophenyl)-2-hydroxy-1-(1h-1,2,4-triazol-1-yl)propyl]benzonitrile
• 204714-56-7
• 4-[3-(4-fluorophenyl)-2-hydroxy-1-[1,2,4]triazol-1-yl-propyl]-benzonitrile
• SCHEMBL1658815
• p-(3-(p-Fluorophenyl)-2-hydroxy-1-(1H-1,2,4-triazol-1-yl)propyl)benzonitrile

• Inchi： 1S/C18H15FN4O/c19-16-7-3-13(4-8-16)9-17(24)18(23-12-21-11-22-23)15-5-1-14(10-20)2-6-15/h1-8,11-12,17-18,24H,9H2
• InChI Key： SLJZVZKQYSKYNV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(C1C=CC(C#N)=CC=1)N1C=NC=N1)O

Computed Properties

• Exact Mass: 322.12315
• Monoisotopic Mass: 322.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 558°C at 760 mmHg
• Flash Point: 291.3°C
• Refractive Index: 1.631
• PSA: 74.73